Cas no 143654-61-9 (4-(2-Fluorophenyl)butanenitrile)

• Product Name: 4-(2-Fluorophenyl)butanenitrile
• CAS No: 143654-61-9
• MF: C₁₀H₁₀FN
• MW: 163.191505908966
• MDL: MFCD09744513
• CID: 2663418
• PubChem ID: 22449539
• Update Time: 2025-05-19

4-(2-Fluorophenyl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluorophenyl)butanenitrile
• MAGRXGJXJWRBQO-UHFFFAOYSA-N
• 4-(2-Fluorophenyl)butanonitrile
• SCHEMBL1151470
• MFCD09744513
• 4-(2-fluoro-phenyl)-butyronitrile
• DTXSID70625688
• AKOS006332065
• 143654-61-9
• 4-(2-Fluorophenyl)butanenitrile

• MDL： MFCD09744513
• Inchi： 1S/C10H10FN/c11-10-7-2-1-5-9(10)6-3-4-8-12/h1-2,5,7H,3-4,6H2
• InChI Key： MAGRXGJXJWRBQO-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CCCC#N

Computed Properties

• Exact Mass: 163.079727485Da
• Monoisotopic Mass: 163.079727485Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 23.8Ų

Additional information on 4-(2-Fluorophenyl)butanenitrile

Introduction to 4-(2-Fluorophenyl)butanenitrile (CAS No. 143654-61-9)

4-(2-Fluorophenyl)butanenitrile, identified by its Chemical Abstracts Service (CAS) number 143654-61-9, is a fluorinated aromatic nitrile that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a combination of a fluoro-substituted benzene ring and an aliphatic nitrile group, which endows it with unique chemical and biological properties. The presence of the fluorine atom, specifically in the 2-position of the phenyl ring, enhances the lipophilicity and metabolic stability of the molecule, making it a valuable scaffold for drug design.

The structural motif of 4-(2-Fluorophenyl)butanenitrile positions it as a potential intermediate in the synthesis of various pharmacologically active agents. Its utility stems from the ability to undergo further functionalization, allowing chemists to modify its pharmacokinetic and pharmacodynamic profiles. In recent years, there has been growing interest in fluorinated compounds due to their improved binding affinity and resistance to metabolic degradation, which are critical factors in the development of novel therapeutics.

One of the most compelling aspects of 4-(2-Fluorophenyl)butanenitrile is its role in the synthesis of small-molecule inhibitors targeting key biological pathways. For instance, studies have demonstrated its applicability in developing compounds that interact with enzymes involved in cancer metabolism. The fluorine atom's electronic properties can modulate the interactions between the molecule and its biological target, potentially leading to more selective and potent inhibitors. This has made 4-(2-Fluorophenyl)butanenitrile a focal point in research aimed at discovering next-generation anticancer agents.

Recent advancements in computational chemistry have further highlighted the significance of 4-(2-Fluorophenyl)butanenitrile. Molecular modeling studies have revealed that its structure optimally fits into binding pockets of enzymes such as kinases and proteases, which are overexpressed or mutated in various diseases. The nitrile group serves as a hydrogen bond acceptor, while the fluoro-substituted phenyl ring provides hydrophobic interactions, enhancing binding affinity. These insights have guided synthetic efforts to optimize derivatives with improved pharmacological properties.

The pharmaceutical industry has also explored 4-(2-Fluorophenyl)butanenitrile as a precursor for central nervous system (CNS) drugs. The combination of lipophilicity and metabolic stability conferred by the fluorine atom makes it an attractive candidate for crossing the blood-brain barrier. Preclinical studies have shown that certain derivatives exhibit neuroprotective effects, suggesting potential applications in treating neurodegenerative disorders such as Alzheimer's and Parkinson's disease. The versatility of 4-(2-Fluorophenyl)butanenitrile as a building block continues to drive innovation in CNS drug discovery.

In addition to its applications in oncology and neurology, 4-(2-Fluorophenyl)butanenitrile has been investigated for its antimicrobial properties. Fluorinated nitriles are known to disrupt bacterial cell membranes and inhibit vital enzymatic processes. Research has identified that modifications to the nitrile group can enhance activity against resistant strains of bacteria, offering a promising approach to combat antibiotic resistance. This broad spectrum of potential applications underscores the importance of 4-(2-Fluorophenyl)butanenitrile as a versatile chemical entity.

The synthesis of 4-(2-Fluorophenyl)butanenitrile itself is an area of active research, with methodologies continually being refined for efficiency and scalability. Traditional approaches often involve condensation reactions between 2-fluorobenzaldehyde and cyanomethane or its derivatives under acidic conditions. However, modern techniques such as transition metal-catalyzed cross-coupling reactions have provided alternative routes with higher yields and selectivity. These advancements not only facilitate access to 4-(2-Fluorophenyl)butanenitrile but also enable the rapid exploration of its derivatives.

The environmental impact of fluorinated compounds is another consideration that has shaped current research trends. While fluorine offers significant benefits in drug design, there is growing emphasis on developing greener synthetic routes that minimize waste and hazardous byproducts. Innovations such as flow chemistry and biocatalysis are being integrated into processes for producing 4-(2-Fluorophenyl)butanenitrile, aligning with broader sustainability goals in the chemical industry.

Looking ahead, the future prospects for 4-(2-Fluorophenyl)butanenitrile are bright, driven by ongoing discoveries in medicinal chemistry and interdisciplinary collaborations between academia and industry. As computational tools become more sophisticated, virtual screening methods will increasingly leverage this compound as a scaffold for identifying novel therapeutic candidates. Furthermore, advances in gene editing technologies may open new avenues for using derivatives of 4-(2-Fluorophenyl)butanenitrile in precision medicine approaches.

In conclusion,4-(2-Fluorophenyl)butanenitrile (CAS No. 143654-61-9) represents a cornerstone compound in modern pharmaceutical research due to its structural versatility and functional attributes. Its role as an intermediate in synthesizing bioactive molecules has been instrumental in addressing challenges across multiple therapeutic areas, from oncology to antimicrobial applications. As scientific understanding deepens and synthetic methodologies evolve,4-(2-Fluorophenyl)butanenitrile will undoubtedly continue to play a pivotal role in shaping the future landscape of drug discovery.